Cas no 55206-98-9 (4-Bromo-6-methyl-1,3-phenylene diisocyanate)

• Product Name: 4-Bromo-6-methyl-1,3-phenylene diisocyanate
• CAS No: 55206-98-9
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD00029632
• CID: 2859295
• PubChem ID: 4147925
• Update Time: 2025-08-03

4-Bromo-6-methyl-1,3-phenylene diisocyanate Chemical and Physical Properties

Names and Identifiers

• AKOS024336183
• 1-bromo-2,4-diisocyanato-5-methylbenzene
• MFCD00029632
• 55206-98-9
• 4-bromo-6-methyl-1,3-phenylene diisocyanate
• 665-065-5
• 2,4-Diisocyanato-5-methyl-bromobenzene
• SCHEMBL2148152
• 4-Bromo-6-methyl-1,3-phenylene diisocyanate

• MDL： MFCD00029632
• Inchi： 1S/C9H5BrN2O2/c1-6-2-7(10)9(12-5-14)3-8(6)11-4-13/h2-3H,1H3
• InChI Key： XJVHGKZBKJPGIJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)N=C=O)N=C=O

Computed Properties

• Exact Mass: 251.95344Da
• Monoisotopic Mass: 251.95344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.9Ų

Additional information on 4-Bromo-6-methyl-1,3-phenylene diisocyanate

Recent Advances in the Application of 4-Bromo-6-methyl-1,3-phenylene diisocyanate (CAS: 55206-98-9) in Chemical and Biomedical Research

4-Bromo-6-methyl-1,3-phenylene diisocyanate (CAS: 55206-98-9) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in polymer chemistry, drug development, and material science. This research briefing provides an in-depth analysis of the latest studies and advancements related to this compound, highlighting its unique properties and potential uses in the chemical and biomedical fields.

Recent studies have demonstrated that 4-Bromo-6-methyl-1,3-phenylene diisocyanate serves as a critical building block in the synthesis of polyurethanes and other high-performance polymers. Its brominated aromatic structure enhances thermal stability and flame retardancy, making it particularly valuable for industrial applications. Additionally, its isocyanate groups enable cross-linking reactions, which are essential for creating durable and flexible materials. Researchers have also explored its role in the development of novel drug delivery systems, where its chemical reactivity can be harnessed to design targeted therapeutics.

In the biomedical sector, 4-Bromo-6-methyl-1,3-phenylene diisocyanate has shown promise as a linker molecule in the conjugation of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry revealed its efficacy in forming stable bonds with peptides and antibodies, thereby facilitating the development of antibody-drug conjugates (ADCs). This application is particularly relevant in oncology, where ADCs are increasingly used for targeted cancer therapy. The compound's ability to maintain stability under physiological conditions further underscores its potential in this domain.

Despite its advantages, challenges remain in the safe handling and large-scale production of 4-Bromo-6-methyl-1,3-phenylene diisocyanate. Recent research has focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. For instance, a team at the University of Cambridge reported a greener catalytic process that reduces the need for hazardous solvents. Such innovations are critical for ensuring the sustainable use of this compound in industrial and pharmaceutical applications.

Looking ahead, the potential of 4-Bromo-6-methyl-1,3-phenylene diisocyanate extends beyond its current applications. Emerging research suggests its utility in the development of smart materials, such as self-healing polymers and responsive hydrogels. Furthermore, its role in covalent organic frameworks (COFs) is being investigated, which could open new avenues for advanced material design. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of chemical and biomedical innovations.